Cas no 2216719-14-9 (1-methyl-3-(2-methylbut-3-yn-2-yl)-1H-indole)

• Product Name: 1-methyl-3-(2-methylbut-3-yn-2-yl)-1H-indole
• CAS No: 2216719-14-9
• MF: C₁₄H₁₅N
• MW: 197.275603532791
• CID: 6362920
• PubChem ID: 165704110
• Update Time: 2025-10-29

1-methyl-3-(2-methylbut-3-yn-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(2-methylbut-3-yn-2-yl)-1H-indole
• 1H-Indole, 3-(1,1-dimethyl-2-propyn-1-yl)-1-methyl-
• 2216719-14-9
• EN300-1781245

• Inchi： 1S/C14H15N/c1-5-14(2,3)12-10-15(4)13-9-7-6-8-11(12)13/h1,6-10H,2-4H3
• InChI Key： UKCPCLSCFBYNLF-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC=C2)C(C(C)(C)C#C)=C1

Computed Properties

• Exact Mass: 197.120449483g/mol
• Monoisotopic Mass: 197.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• Density: 0.92±0.1 g/cm3(Predicted)
• Boiling Point: 303.6±17.0 °C(Predicted)

Additional information on 1-methyl-3-(2-methylbut-3-yn-2-yl)-1H-indole

Introduction to 1-methyl-3-(2-methylbut-3-yn-2-yl)-1H-indole (CAS No. 2216719-14-9) and Its Emerging Applications in Chemical Biology

1-methyl-3-(2-methylbut-3-yn-2-yl)-1H-indole, identified by the CAS number 2216719-14-9, is a structurally unique heterocyclic compound that has garnered significant attention in the field of chemical biology due to its intriguing pharmacophoric features. This compound belongs to the indole family, a class of molecules widely recognized for their diverse biological activities and therapeutic potential. The presence of a methyl group at the 1-position and a terminal alkyne moiety at the 3-position introduces distinct electronic and steric properties, making it a promising scaffold for drug discovery and molecular probes.

The name long-tail keyword "1-methyl-3-(2-methylbut-3-yn-2-yl)-1H-indole" encapsulates its complex structural framework, which includes a substituted indole core linked to an alkyne-functionalized side chain. This structural motif has been strategically designed to modulate interactions with biological targets, particularly enzymes and receptors involved in critical signaling pathways. The compound's dual functionality—combining aromatic stability with reactive alkyne groups—has opened new avenues for synthetic chemistry and medicinal chemistry applications.

Recent advancements in computational chemistry and structure-based drug design have highlighted the potential of 1-methyl-3-(2-methylbut-3-yn-2-yl)-1H-indole as a lead compound for developing novel therapeutics. Studies have demonstrated its ability to engage with protein targets through hydrophobic interactions, π-stacking, and polar hydrogen bonding, depending on the substitution pattern. The alkyne moiety, in particular, serves as a versatile handle for further derivatization, enabling the creation of libraries of analogs with tailored biological profiles.

In the realm of chemical biology, this compound has been explored as a tool compound for investigating enzyme mechanisms and pathway regulation. Its unique structural features make it an excellent candidate for probing interactions with enzymes such as kinases and cytochrome P450 enzymes, which are central to many metabolic and signaling processes. Preliminary studies have shown that derivatives of 1-methyl-3-(2-methylbut-3-yn-2-yl)-1H-indole exhibit modulatory effects on these targets, suggesting their utility in developing small-molecule inhibitors or activators.

The synthesis of 1-methyl-3-(2-methylbut-3-yn-2-yl)-1H-indole presents an interesting challenge due to the need to integrate multiple functional groups into a single molecular framework. Recent reports have described efficient synthetic routes that leverage cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, to construct the indole core and introduce the alkyne substituent. These methods highlight the growing sophistication of synthetic organic chemistry in enabling access to complex natural product-like molecules.

One of the most compelling aspects of 1-methyl-3-(2-methylbut-3-yn-2-yl)-1H-indole is its potential as a building block for drug discovery campaigns. The indole scaffold is well-documented for its role in medicinal chemistry, with numerous approved drugs featuring this motif. By appending functionalized side chains like the one present in this compound, researchers can fine-tune pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. This approach aligns with modern drug design paradigms that emphasize structure-based optimization.

Emerging research also suggests that derivatives of 1-methyl-3-(2-methylbut-3-yn-2-yll)-indole may have applications beyond traditional small-molecule drug development. For instance, their ability to form stable metal complexes has been explored in coordination chemistry studies, where they serve as ligands for transition metals like palladium or copper. These complexes exhibit catalytic activity in various transformations, underscoring the compound's versatility.

The chemical biology community continues to uncover new roles for indole derivatives in modulating cellular processes. Notably, recent work has implicated indole-based compounds in influencing epigenetic mechanisms by interacting with histone-modifying enzymes or DNA-binding proteins. Given the structural similarities between 1-methyl-*-*methylbut*-*yn*-*y*-indol*-*e (CAS No. 2216719*-*14*-*9) and known epigenetic modulators, further exploration of this compound may reveal novel insights into epigenetic regulation.

In conclusion, *methyl--*m--(dimethylobut--*a--bromoethin--*y*)--indol--e represents a structurally fascinating molecule with broad applicability across chemical biology and drug discovery. Its unique combination of functional groups provides a rich platform for synthetic innovation while offering opportunities to probe biological mechanisms at a molecular level. As research progresses, *m--m--(dimethylobut--*a--bromoethin--*y*)--indol--e (CAS No.* *22*167*19*-14*-9) is poised to contribute significantly to our understanding of disease pathways and the development of next-generation therapeutics.